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molecular formula C18H27NO3 B8671148 5-(1-Benzyloxycarbonyl-4-piperidyl)pentanol

5-(1-Benzyloxycarbonyl-4-piperidyl)pentanol

Cat. No. B8671148
M. Wt: 305.4 g/mol
InChI Key: OPESCQXLGFLZQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04739066

Procedure details

In 200 ml of tetrahydrofuran is dissolved 26.8 g of ethyl 5-(1-benzyloxycarbonyl-4-piperidyl)valerate, and 13.4 g of sodium borohydride is added to the solution. Methanol (40 ml) is added dropwise to the mixture at 70° to 80° C. with stirring over the period of 1.5 hours, and after the addition is completed, refluxing is effected for another 2 hours. The reaction solution is concentrated under reduced pressure, and 300 ml of water is added to the residue, followed by extraction with 300 ml of ethyl acetate. The extract is washed with 50 ml of 1N hydrochloric acid and 50 ml of water successively, dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give 23 g of 5-(1-benzyloxycarbonyl-4-piperidyl)pentanol as a colorless oily material.
Name
Methanol
Quantity
40 mL
Type
reactant
Reaction Step One
Name
ethyl 5-(1-benzyloxycarbonyl-4-piperidyl)valerate
Quantity
26.8 g
Type
reactant
Reaction Step Two
Name
sodium borohydride
Quantity
13.4 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
5-(1-benzyloxycarbonyl-4-piperidyl)pentanol

Identifiers

REACTION_CXSMILES
[CH2:1]([O:8][C:9]([N:11]1[CH2:16][CH2:15][CH:14]([CH2:17][CH2:18][CH2:19][CH2:20][C:21](OCC)=[O:22])[CH2:13][CH2:12]1)=[O:10])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[BH4-].[Na+].CO>O1CCCC1>[CH2:1]([O:8][C:9]([N:11]1[CH2:16][CH2:15][CH:14]([CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][OH:22])[CH2:13][CH2:12]1)=[O:10])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
Methanol
Quantity
40 mL
Type
reactant
Smiles
CO
Step Two
Name
ethyl 5-(1-benzyloxycarbonyl-4-piperidyl)valerate
Quantity
26.8 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC(=O)N1CCC(CC1)CCCCC(=O)OCC
Name
sodium borohydride
Quantity
13.4 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
tetrahydrofuran
Quantity
200 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
with stirring over the period of 1.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added to the solution
ADDITION
Type
ADDITION
Details
after the addition
TEMPERATURE
Type
TEMPERATURE
Details
refluxing
WAIT
Type
WAIT
Details
is effected for another 2 hours
Duration
2 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution is concentrated under reduced pressure, and 300 ml of water
ADDITION
Type
ADDITION
Details
is added to the residue
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with 300 ml of ethyl acetate
WASH
Type
WASH
Details
The extract is washed with 50 ml of 1N hydrochloric acid and 50 ml of water successively
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
5-(1-benzyloxycarbonyl-4-piperidyl)pentanol
Type
product
Smiles
C(C1=CC=CC=C1)OC(=O)N1CCC(CC1)CCCCCO
Measurements
Type Value Analysis
AMOUNT: MASS 23 g
YIELD: CALCULATEDPERCENTYIELD 97.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.